Cas no 177995-40-3 (4-Methoxy-1,2-benzisoxazol-3-amine)

• Product Name: 4-Methoxy-1,2-benzisoxazol-3-amine
• CAS No: 177995-40-3
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• MDL: MFCD03407354
• CID: 134017
• PubChem ID: 2779751
• Update Time: 2025-08-05

4-Methoxy-1,2-benzisoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methoxybenzo[d]isoxazol-3-amine
• 1,2-Benzisoxazol-3-amine,4-methoxy-
• 4-Methoxy-1,2-benzisoxazol-3-amine
• 4-methoxy-1,2-benzoxazol-3-amine
• 3-amino-4-methoxy-1,2-benzisoxazole
• 4-methoxy-3-amino-1,2-benzisoxazole
• HMS1443A11
• 3-Amino-4-methoxybenzo[d]isoxazole
• 4-Methoxy-1,2-benzisoxiazol-3-amine
• 4-Methoxy-benzo[d]isoxazol-3-ylaMine
• 1,2-Benzisoxazol-3-amine,4-methoxy-(9CI)
• FT-0618868
• J-515657
• 4-methoxy-1,2-benzisoxazol-3-amine, AldrichCPR
• 1,2-Benzisoxazol-3-amine, 4-methoxy-
• CS-0146446
• EN300-6454795
• DTXSID90381537
• STR07132
• SR-01000635186-1
• (4-methoxy-benzo[d]isoxazol-3-yl)-amine
• G11875
• Maybridge3_004235
• CHEMBL3775669
• 5WX
• IDI1_015622
• YFNIGSJHKGKXEQ-UHFFFAOYSA-N
• AKOS006230040
• 177995-40-3
• CCG-45419
• Q27456093
• MFCD03407354
• 4-Methoxybenzo[d]isoxazol-3-ylamine
• 4-Methoxy-1,2-benzisoxazole-3-amine
• SCHEMBL1781983
• CHA99540
• PS-4423
• SDCCGMLS-0066164.P001
• DB-004762

• MDL： MFCD03407354
• Inchi： 1S/C8H8N2O2/c1-11-5-3-2-4-6-7(5)8(9)10-12-6/h2-4H,1H3,(H2,9,10)
• InChI Key： YFNIGSJHKGKXEQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(N)=N1)OC

Computed Properties

• Exact Mass: 164.05900
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.304
• Melting Point: 140 °C
• Boiling Point: 348.9°Cat760mmHg
• Flash Point: 164.8°C
• Refractive Index: 1.641
• PSA: 61.28000
• LogP: 1.99980

4-Methoxy-1,2-benzisoxazol-3-amine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22-36
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 4-Methoxy-1,2-benzisoxazol-3-amine

4-Methoxy-1,2-benzisoxazol-3-amine: Chemical Profile and Applications

4-Methoxy-1,2-benzisoxazol-3-amine, also known by its CAS number 177995-40-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzisoxazole derivatives, which have been extensively studied due to their unique structural properties and potential applications in drug design. The molecule features a benzene ring fused with an isoxazole ring, with a methoxy group at the 4-position and an amino group at the 3-position of the isoxazole ring. These functional groups contribute to the compound's reactivity and bioavailability, making it a promising candidate for various biological studies.

The synthesis of 4-Methoxy-1,2-benzisoxazol-3-amine involves a series of well-established organic reactions, including nucleophilic substitution, cyclization, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the isoxazole ring, thereby improving yields and reducing reaction times. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS 177995-40-3.

One of the most notable applications of 4-Methoxy-1,2-benzisoxazol-3-amine lies in its potential as a lead compound in drug discovery programs. The compound has demonstrated promising activity in various biological assays, particularly in targeting enzymes involved in inflammatory pathways and neurodegenerative diseases. For example, recent studies have shown that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, its ability to cross the blood-brain barrier makes it a valuable tool for exploring treatments for central nervous system disorders.

In addition to its pharmacological applications, 4-Methoxy-1,2-benzisoxazol-3-amine has also been investigated for its role in materials science. The compound's aromatic structure and electron-withdrawing groups make it suitable for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored electronic properties. For instance, studies have shown that this compound can be incorporated into polymer frameworks to enhance their conductivity and stability under harsh conditions.

The structural versatility of CAS 177995-40-3 also lends itself to applications in catalysis. The amino group at the 3-position can act as a nucleophilic site, enabling the compound to serve as a ligand in transition metal-catalyzed reactions. Recent work has focused on optimizing these catalytic systems to achieve higher enantioselectivity and turnover numbers. Such advancements are critical for addressing the challenges associated with asymmetric synthesis in pharmaceutical manufacturing.

In conclusion, 4-Methoxy-1,2-benzisoxazol-3-amine (CAS 177995-40-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of this compound's potential, it is likely to play an increasingly important role in shaping future advancements in chemistry and beyond.